Cas no 2098045-19-1 (3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine)

• Product name: 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine
• CAS No: 2098045-19-1
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5727736
• PubChem ID: 121204056

3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine Chemical and Physical Properties

Names and Identifiers

• F1907-8000
• starbld0038470
• 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine
• AKOS026712343
• 3-methoxy-4-pyrazol-1-ylpyrrolidin-1-amine
• 2098045-19-1
• 1-Pyrrolidinamine, 3-methoxy-4-(1H-pyrazol-1-yl)-

• Inchi： 1S/C8H14N4O/c1-13-8-6-11(9)5-7(8)12-4-2-3-10-12/h2-4,7-8H,5-6,9H2,1H3
• InChI Key： QNERGOGEMUKDFK-UHFFFAOYSA-N
• SMILES： O(C)C1CN(CC1N1C=CC=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 305.8±42.0 °C(Predicted)
• pka: 7.26±0.60(Predicted)

Additional information on 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine

Comprehensive Overview of 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine (CAS No. 2098045-19-1)

The compound 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine (CAS No. 2098045-19-1) is a structurally unique pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a methoxy group, a pyrazole ring, and an amine functionality, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine has surged, driven by their role in developing kinase inhibitors and GPCR-targeted therapies. This compound’s pyrazole-pyrrolidine hybrid structure aligns with current trends in fragment-based drug design, where molecular diversity is prioritized. A 2023 study highlighted its utility in optimizing CNS-penetrant molecules, addressing challenges in neurodegenerative disease research.

The synthesis of CAS 2098045-19-1 typically involves multi-step organic reactions, including N-alkylation and ring closure strategies. Its methoxy group enhances solubility, while the pyrazole moiety contributes to π-stacking interactions—a feature exploited in crystallography studies. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for preclinical evaluations.

From an industrial perspective, 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine is classified as a high-value building block. Its applications extend to crop protection chemicals, where its structural motifs mimic natural alkaloids. Patent filings from agrochemical giants suggest its incorporation into next-generation herbicide safeners, reflecting the compound’s adaptability across sectors.

Environmental and safety profiles of CAS 2098045-19-1 comply with REACH regulations, with biodegradability studies indicating moderate persistence. Its low ecotoxicity makes it suitable for sustainable chemistry initiatives. Researchers frequently search for scalable synthetic routes and derivatization protocols, underscoring its commercial viability.

Emerging discussions in AI-driven drug discovery platforms often reference this compound’s QSAR data, leveraging its pharmacophore features for virtual screening. The pyrazole nitrogen atoms serve as hydrogen bond acceptors, a trait shared with FDA-approved drugs like Celecoxib. Such parallels fuel interest in its repurposing potential for inflammatory disorders.

In conclusion, 3-methoxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-amine represents a nexus of innovation across disciplines. Its structural complexity and functional group density position it as a cornerstone for future medicinal chemistry campaigns, while its agrochemical relevance highlights cross-industry applicability. Ongoing research will likely uncover novel roles for this multifaceted molecule.